Cas no 134069-78-6 (1-Oxa-3,8-diazaspiro[4.5]decan-2-one,8-[4,4-bis(4-fluorophenyl)butyl]-4-methylene-3-(phenylmethyl)-)

1-Oxa-3,8-diazaspiro[4.5]decan-2-one,8-[4,4-bis(4-fluorophenyl)butyl]-4-methylene-3-(phenylmethyl)- structure
134069-78-6 structure
Product name:1-Oxa-3,8-diazaspiro[4.5]decan-2-one,8-[4,4-bis(4-fluorophenyl)butyl]-4-methylene-3-(phenylmethyl)-
CAS No:134069-78-6
MF:C31H32F2N2O2
MW:502.594795227051
CID:235428
PubChem ID:3077264

1-Oxa-3,8-diazaspiro[4.5]decan-2-one,8-[4,4-bis(4-fluorophenyl)butyl]-4-methylene-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-3,8-diazaspiro[4.5]decan-2-one,8-[4,4-bis(4-fluorophenyl)butyl]-4-methylene-3-(phenylmethyl)-
    • 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-4-methylene-3-(phenylmethyl)-
    • 3-benzyl-8-[4,4-bis(4-fluorophenyl)butyl]-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
    • 134069-78-6
    • DTXSID50158520
    • Inchi: InChI=1S/C31H32F2N2O2/c1-23-31(37-30(36)35(23)22-24-6-3-2-4-7-24)17-20-34(21-18-31)19-5-8-29(25-9-13-27(32)14-10-25)26-11-15-28(33)16-12-26/h2-4,6-7,9-16,29H,1,5,8,17-22H2
    • InChI Key: ATJISRBMSWCLFL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C(C2C=CC(F)=CC=2)CCCN2CCC3(OC(=O)N(CC4C=CC=CC=4)C3=C)CC2)=CC=1

Computed Properties

  • Exact Mass: 502.24336
  • Monoisotopic Mass: 502.243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 739
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 614.1°Cat760mmHg
  • Flash Point: 325.2°C
  • Refractive Index: 1.619
  • PSA: 32.78

1-Oxa-3,8-diazaspiro[4.5]decan-2-one,8-[4,4-bis(4-fluorophenyl)butyl]-4-methylene-3-(phenylmethyl)- Related Literature

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